Cas no 1196047-84-3 (Ethyl 5-(trifluoromethyl)-1H-indole-7-carboxylate)
1196047-84-3 structure
Product Name:Ethyl 5-(trifluoromethyl)-1H-indole-7-carboxylate
CAS No:1196047-84-3
MF:C12H10F3NO2
MW:257.208513736725
CID:2119020
Update Time:2023-08-04
Ethyl 5-(trifluoromethyl)-1H-indole-7-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 5-(trifluoromethyl)-1H-indole-7-carboxylate
- 1H-Indole-7-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester
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- Inchi: 1S/C12H10F3NO2/c1-2-18-11(17)9-6-8(12(13,14)15)5-7-3-4-16-10(7)9/h3-6,16H,2H2,1H3
- InChI Key: BLUWAHPHPXGBIX-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(=O)OCC)C2=C(C=CN2)C=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 319
- Topological Polar Surface Area: 42.1
Ethyl 5-(trifluoromethyl)-1H-indole-7-carboxylate Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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